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Compound of Interest

Compound Name: Diallyldimethylsilane

CAS No.: 1113-12-8

Cat. No.: B075015

Get Quote

Diallyldimethylsilane [(CH₂=CHCH₂)₂Si(CH₃)₂] is a pivotal organosilicon compound, widely

utilized as a crosslinking agent, a precursor in polymer synthesis, and a key monomer in

materials science. Its reactivity is centered on the two allyl groups, making precise structural

verification essential for predicting its behavior in polymerization and other chemical

transformations. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive

analytical technique for this purpose, offering unparalleled insight into the molecule's intricate

atomic framework.

This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of

diallyldimethylsilane. Moving beyond a simple recitation of spectral data, we will explore the

underlying principles that dictate the observed chemical shifts and coupling patterns. This

document is designed for researchers and professionals in chemistry and materials science,

offering both a reference for spectral interpretation and a practical guide to obtaining high-

quality data. We will compare the insights gained from NMR with other analytical techniques

and present robust, field-tested protocols for sample analysis.
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Part 1: The NMR Fingerprint of
Diallyldimethylsilane: A Detailed Spectral Analysis
The structural symmetry of diallyldimethylsilane—possessing a central silicon atom bonded

to two identical methyl and two identical allyl groups—simplifies the number of expected NMR

signals. However, the magnetic environment of the allyl group's protons introduces a

fascinating complexity to the ¹H spectrum.

¹H NMR Spectrum: Decoding the Allyl Group's
Complexity
A standard ¹H NMR spectrum of diallyldimethylsilane reveals four distinct signals,

corresponding to the four chemically non-equivalent proton environments in the molecule.

Si-CH₃ Protons (H_a): The six protons of the two methyl groups are chemically equivalent.

Due to the lower electronegativity of silicon compared to carbon, these protons are shielded

and appear far upfield, typically as a sharp singlet around 0.0 ppm.[1][2] The absence of

adjacent protons results in a singlet multiplicity. This signal serves as a characteristic marker

for the dimethylsilyl moiety.

Allylic Protons (Si-CH₂-, H_b): The four protons of the two methylene groups attached to the

silicon atom are also equivalent. These protons are adjacent to both the silicon atom and the

vinyl group. Their signal typically appears as a doublet in the range of 1.5-1.6 ppm. The

splitting into a doublet is caused by coupling to the single adjacent methine proton (H_c).

Terminal Vinylic Protons (=CH₂, H_d): The four protons on the terminal carbons of the double

bonds are equivalent. Their chemical environment places them in the alkene region of the

spectrum. These protons exhibit complex splitting due to coupling with the methine proton

(H_c). They are coupled differently depending on their geometric relationship (cis or trans) to

H_c, resulting in a complex multiplet, often appearing as a doublet of triplets or a similar

higher-order pattern, typically around 4.8-4.9 ppm.

Internal Vinylic Proton (-CH=, H_c): The two methine protons are equivalent and are the

most deshielded in the allyl group, appearing furthest downfield in the vinylic region, typically

between 5.7-5.9 ppm.[3] This proton's signal is the most complex in the spectrum. It is

coupled to the two allylic protons (H_b) and the two terminal vinylic protons (H_d). This
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results in a complex multiplet, often described as a multiplet or a doublet of doublets of

triplets (ddt), reflecting the various coupling constants.[4][5][6]

The complexity of the vinylic proton signals (H_c and H_d) arises because the coupling

constants for geminal (²J), vicinal-cis (³J_cis), and vicinal-trans (³J_trans) protons are non-

equivalent, preventing simple first-order splitting patterns.[4][5]

Caption: Molecular structure of diallyldimethylsilane with proton environments labeled.

¹³C NMR and DEPT Analysis: A Clear View of the Carbon
Skeleton
The proton-decoupled ¹³C NMR spectrum provides a direct count of the unique carbon

environments. Due to the molecule's symmetry, only four signals are expected. The chemical

shifts are influenced by hybridization and proximity to the silicon atom.[7][8]

Si-CH₃ (C1): This methyl carbon is shielded by the silicon atom and appears furthest upfield,

typically in the range of -2 to -5 ppm.

Allylic CH₂ (C2): The carbon attached to the silicon atom is an sp³ hybridized carbon and

resonates around 24-26 ppm.

Terminal Vinylic =CH₂ (C4): This sp² hybridized carbon is part of the double bond and

appears in the alkene region, typically around 112-114 ppm.

Internal Vinylic -CH= (C3): This sp² carbon is also in the double bond but is deshielded

relative to the terminal carbon, appearing further downfield at approximately 134-136 ppm.

DEPT (Distortionless Enhancement by Polarization Transfer) experiments are invaluable for

confirming these assignments.[9][10]

DEPT-90: This experiment would show a positive signal only for the methine (-CH=) carbon

(C3).

DEPT-135: This experiment would show a positive signal for the methyl (-CH₃) carbon (C1)

and the methine (-CH=) carbon (C3), and a negative signal (pointing down) for the
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methylene (-CH₂) carbons (C2 and C4). Quaternary carbons are absent in DEPT spectra.

[10][11]

Part 2: Experimental Protocol for High-Fidelity NMR
Analysis
Adherence to a standardized protocol is critical for obtaining reproducible and accurate NMR

data. This methodology represents a self-validating system for the analysis of

diallyldimethylsilane.

Step-by-Step Experimental Workflow
Sample Preparation:

Solvent Selection: Deuterated chloroform (CDCl₃) is the most common and effective

solvent for diallyldimethylsilane due to its excellent dissolving power for nonpolar

organosilicon compounds and its single, well-defined residual solvent peak.[12]

Concentration: Prepare a solution of approximately 5-10 mg of diallyldimethylsilane in

0.6-0.7 mL of CDCl₃. This concentration is sufficient for rapid acquisition of high signal-to-

noise spectra on modern spectrometers.

Internal Standard: Add a small amount (e.g., a microliter) of tetramethylsilane (TMS) as an

internal reference. TMS is the standard for ¹H and ¹³C NMR, with its signal defined as 0.00

ppm.[1][13][14] Modern spectrometers can lock onto the deuterium signal of the solvent,

but TMS provides an absolute reference point.

Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

Spectrometer Setup and Data Acquisition:

Instrumentation: Use a Fourier-transform NMR spectrometer with a field strength of 400

MHz or higher for optimal resolution, especially to resolve the complex multiplets in the ¹H

spectrum.

Tuning and Shimming: Tune the probe for both ¹H and ¹³C frequencies. Perform

automated or manual shimming to optimize the magnetic field homogeneity, aiming for a
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narrow and symmetrical TMS or solvent peak.

¹H NMR Acquisition:

Pulse Sequence: Use a standard single-pulse sequence.

Acquisition Time: ~2-3 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 8 to 16 scans are typically sufficient.

¹³C{¹H} NMR Acquisition (Proton-Decoupled):

Pulse Sequence: Use a standard single-pulse sequence with broadband proton

decoupling.

Spectral Width: Set to cover a range of approximately -10 to 220 ppm.

Acquisition Time: ~1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: A higher number of scans (e.g., 128 to 1024) is required due to the

low natural abundance of ¹³C.

DEPT Acquisition: Acquire DEPT-90 and DEPT-135 spectra using standard library pulse

programs to aid in carbon signal assignment.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

Phase the spectra manually or automatically to ensure all peaks are in positive absorption

mode (except for CH₂ signals in DEPT-135).

Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C

spectra. If TMS is not used, the residual CHCl₃ peak in the ¹H spectrum (δ ≈ 7.26 ppm) or
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the CDCl₃ triplet in the ¹³C spectrum (δ ≈ 77.16 ppm) can be used as a secondary

reference.[15][16][17]

Integrate the peaks in the ¹H spectrum to determine the relative ratios of protons, which

should correspond to the molecular structure.
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Sample Preparation
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Caption: Standardized workflow for NMR analysis of Diallyldimethylsilane.
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Part 3: Data Summary and Comparative Analysis
A clear tabulation of NMR data is essential for quick reference and comparison.

Summary of Diallyldimethylsilane NMR Data

Assignment Label

¹H Chemical

Shift (δ,

ppm)

¹H

Multiplicity

¹³C

Chemical

Shift (δ,

ppm)

Carbon Type

(DEPT)

Si-CH₃ C1 ~0.0 Singlet (s) ~ -3.0
CH₃

(Positive)

Si-CH₂- C2 ~1.55 Doublet (d) ~25.0
CH₂

(Negative)

-CH= C3 ~5.8 Multiplet (m) ~135.0 CH (Positive)

=CH₂ C4 ~4.85 Multiplet (m) ~113.0
CH₂

(Negative)

Note: Chemical shifts are approximate and can vary slightly based on solvent, concentration,

and spectrometer frequency.

Comparison with Alternative Analytical Techniques
While NMR provides the most detailed structural map, other techniques offer complementary

information.

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is excellent for identifying functional

groups. For diallyldimethylsilane, it would clearly show C-H stretches (alkane and alkene),

a sharp C=C stretch (~1630 cm⁻¹), and Si-C vibrations. However, it cannot resolve the

specific connectivity or distinguish between different protons in the molecule.

Mass Spectrometry (MS): MS provides the molecular weight and fragmentation patterns,

confirming the elemental composition.[18] It validates the overall formula but does not

provide the detailed bonding information that NMR does.
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2D NMR Spectroscopy: For unambiguous assignment, especially in more complex

molecules, 2D NMR techniques are superior.[19][20][21]

COSY (Correlation Spectroscopy): A ¹H-¹H COSY spectrum would show cross-peaks

between coupled protons, visually confirming that H_b is coupled to H_c, and H_c is

coupled to both H_b and H_d.[21][22]

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly

bonded protons and carbons. It would show cross-peaks between H_a/C1, H_b/C2,

H_c/C3, and H_d/C4, providing definitive assignment of each proton signal to its

corresponding carbon.[20][21]

Conclusion
The comprehensive NMR analysis of diallyldimethylsilane, combining ¹H, ¹³C, and DEPT

spectroscopy, offers an unambiguous structural elucidation of this important chemical

precursor. The characteristic upfield singlet of the Si-CH₃ groups and the complex, well-defined

multiplets of the allyl protons serve as a unique spectroscopic fingerprint. While other analytical

methods like FT-IR and MS confirm functional groups and molecular weight, only NMR

provides the detailed connectivity and stereochemical information crucial for understanding its

reactivity. The protocols and data presented in this guide serve as a robust framework for

researchers, ensuring high-quality, reliable characterization for applications in materials science

and synthetic chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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